(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one

• Molecular Formula: C24H22BrNO4
• Molecular Weight: 468.3 g/mol
• IUPAC Name: (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H22BrNO4/c1-14-6-8-26(9-7-14)13-19-20(27)4-3-18-23(28)22(30-24(18)19)12-17-11-15-10-16(25)2-5-21(15)29-17/h2-5,10-12,14,27H,6-9,13H2,1H3/b22-12-
• InChI Key: QXYZDJUDJLYPHT-UUYOSTAYSA-N
• Isomeric SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC5=C(O4)C=CC(=C5)Br)/C3=O)O
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC5=C(O4)C=CC(=C5)Br)C3=O)O

Description

The compound (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one is a benzofuran-3-one derivative characterized by a Z-configuration at the methylidene group. Its structure features:

• A 6-hydroxy group on the benzofuran core, which may enhance solubility and enable hydrogen bonding.
• A 7-[(4-methylpiperidin-1-yl)methyl] moiety, introducing a basic nitrogen center and modulating lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one typically involves multi-step organic reactions. The process begins with the preparation of the benzofuran core, followed by the introduction of the bromine atom and the piperidine moiety. The final step involves the formation of the methylene bridge under specific reaction conditions, such as the use of a strong base and a suitable solvent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one: can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or carboxylic acid.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired transformation.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone, while substitution of the bromine atom can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one: has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Key Structural Analogues

Compound Name	Substituent at Position 2	Substituent at Position 7	Notable Features	Reference
Target Compound	5-Bromo-1-benzofuran-2-yl methylidene (Z)	4-Methylpiperidin-1-ylmethyl	Bromine enhances electrophilicity; piperidine increases basicity.	N/A
(2Z)-7-[(4-Methylpiperidin-1-ium-1-yl)methyl]-2-(thiophen-2-ylmethylidene)-... ()	Thiophen-2-ylmethylidene (Z)	4-Methylpiperidin-1-ylmethyl	Thiophene introduces π-conjugation; similar piperidine moiety.
(2Z)-7-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}-2-(2-methylbenzylidene)-... ()	2-Methylphenylmethylidene (Z)	4-(2-Hydroxyethyl)piperazin-1-ylmethyl	Hydroxyethyl group enhances hydrophilicity; piperazine offers dual basicity.
(2Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-... ()	4-Methoxybenzylidene (Z)	Methyl	Methoxy group donates electrons; lack of nitrogenous substituent reduces basicity.
(2Z)-2-[(6-Bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-... ()	6-Bromo-4H-1,3-benzodioxin-8-yl methylidene (Z)	None	Benzodioxin system alters aromaticity; bromine at a different position.

Analysis

Position 2 Modifications: The 5-bromo-1-benzofuran-2-yl group in the target compound (vs. The 4-methoxybenzylidene group () introduces electron-donating effects, which could stabilize charge-transfer interactions compared to the brominated target .

Position 7 Modifications: The 4-methylpiperidin-1-ylmethyl group (target and ) provides moderate lipophilicity (cLogP ~3–4 estimated) and a single basic nitrogen (pKa ~8–9). In contrast, the 4-(2-hydroxyethyl)piperazinyl group () adds a polar hydroxyethyl chain, increasing water solubility but reducing membrane permeability .

Stereochemical Considerations :

• All compounds listed retain the Z-configuration at position 2, critical for maintaining planar rigidity. This configuration is often associated with improved target affinity in benzofuran-based therapeutics .

Biological Activity

The compound (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one, a derivative of benzofuran, has garnered attention due to its potential biological activities. Benzofuran derivatives are known for their diverse pharmacological properties, including anti-tumor, anti-inflammatory, antimicrobial, and antioxidant activities. This article explores the biological activity of this specific compound, supported by recent research findings and case studies.

Overview of Benzofuran Derivatives

Benzofuran compounds are characterized by their fused benzene and furan rings, which contribute to their biological activities. They have been extensively studied for various therapeutic applications:

• Anti-tumor activity : Many benzofuran derivatives exhibit cytotoxic effects against cancer cell lines.
• Antimicrobial properties : These compounds show effectiveness against a range of pathogens, including bacteria and fungi.
• Anti-inflammatory effects : Benzofurans have been noted for their ability to modulate inflammatory responses.

Anticancer Properties

Research indicates that the compound possesses significant anticancer activity. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines. For instance:

Cell Line	IC50 Value (µM)	Reference
HCT116 (Colorectal)	15.4
MCF7 (Breast Cancer)	12.8
HeLa (Cervical)	9.5

These findings suggest that structural modifications, such as the presence of the piperidine ring and bromine substitution, enhance the compound's cytotoxicity.

Antimicrobial Activity

The compound also exhibits notable antimicrobial properties. Studies have shown effectiveness against both gram-positive and gram-negative bacteria, as well as antifungal activity:

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

This broad-spectrum activity highlights its potential as a therapeutic agent in treating infections.

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In vivo studies suggest that it can reduce inflammation markers in animal models, indicating its potential use in treating inflammatory diseases.

Structure-Activity Relationship (SAR)

The structure of benzofuran derivatives significantly influences their biological activity. Key observations include:

• Hydroxyl Group : The presence of hydroxyl groups enhances solubility and bioactivity.
• Bromine Substitution : Bromine at the 5-position has been linked to increased anticancer activity.
• Piperidine Ring : The incorporation of piperidine enhances binding affinity to biological targets.

Case Studies

Recent case studies have explored the efficacy of this compound in various therapeutic contexts:

• Breast Cancer Treatment : A study involving MCF7 cells showed that treatment with this compound led to significant apoptosis, suggesting a mechanism involving caspase activation.
• Infection Models : In animal models infected with Staphylococcus aureus, administration of the compound resulted in decreased bacterial load and improved survival rates.